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Compound of Interest

Compound Name: EGFR-IN-145

Cat. No.: B10805567 Get Quote

Technical Support Center: EGFR-IN-145
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for dissolving and using EGFR-IN-145 in cell culture experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is EGFR-IN-145 and why is its solubility a concern?

A1: EGFR-IN-145 is an orally active and irreversible inhibitor of the Epidermal Growth Factor

Receptor (EGFR), particularly targeting the L858R/T790M mutant.[1] Like many small molecule

kinase inhibitors, it has hydrophobic properties that can lead to poor solubility in aqueous

solutions like cell culture media.[2] This can cause the compound to precipitate, resulting in

inaccurate dosing and unreliable experimental outcomes.[2]

Q2: What is the recommended solvent for preparing a stock solution of EGFR-IN-145?

A2: The recommended solvent for creating a high-concentration stock solution of EGFR-IN-145
is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[2][3]

Q3: I dissolved EGFR-IN-145 in DMSO, but it precipitated when I added it to my cell culture

medium. What should I do?

A3: This common issue is known as "salting out."[2] The high salt and protein content in cell

culture media can reduce the compound's solubility when it's transferred from a pure organic
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solvent like DMSO.[2] To prevent this, it is crucial to perform serial dilutions and ensure the final

DMSO concentration in the culture medium is low.[2] Gentle warming to 37°C or brief

sonication may also help if the compound precipitates out of the stock solution.[2][3]

Q4: What is the maximum concentration of DMSO that is safe for my cells?

A4: While cell line tolerance to DMSO can vary, it is standard practice to keep the final

concentration of DMSO in the cell culture medium at or below 0.5%, and ideally below 0.1%, to

minimize any solvent-induced cytotoxicity or off-target effects.[2][4] Always include a vehicle

control in your experiments, which consists of the medium with the same final concentration of

DMSO as your experimental samples.[2]

Q5: How should I store my EGFR-IN-145 stock solutions?

A5: Aliquot your stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

[3] These aliquots should be stored at -20°C or -80°C.[3][4] It is recommended to use the stock

solutions within one to six months of preparation.[4][5]

Q6: My working solution of EGFR-IN-145 appears to be unstable. How should I handle it?

A6: Aqueous working solutions of EGFR-IN-145 should be prepared fresh for each experiment

and used immediately.[4] Long-term storage of diluted aqueous solutions is not recommended

due to potential instability and adsorption of the compound to plasticware.[4]

Q7: I'm not observing a significant effect of EGFR-IN-145 on my cells, even at high

concentrations. What could be the problem?

A7: There are several potential reasons for this:

Cell Line Insensitivity: Ensure your cell line has the specific EGFR mutations (L858R/T790M)

that EGFR-IN-145 targets.[6] Wild-type EGFR cells may not be sensitive to this inhibitor.[6]

Incorrect Drug Handling: Confirm that the compound has been stored correctly and that

stock solutions have not undergone multiple freeze-thaw cycles.[6]

High Cell Density: A high density of cells can sometimes lead to drug resistance.[6] Consider

optimizing your cell seeding density.[6]
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Compound Precipitation: Visually inspect your culture wells for any signs of precipitation. If

precipitation is observed, refer to the troubleshooting workflow for insolubility.

Quantitative Data Summary
The following tables summarize key quantitative information for EGFR-IN-145.

Table 1: Solubility Information

Solvent Solubility Notes

DMSO ≥ 10 mg/mL to 83 mg/mL
Recommended for preparing

primary stock solutions.[2][4]

Water Insoluble or slightly soluble
Not recommended for initial

reconstitution.[3][4]

Ethanol Insoluble or slightly soluble
Not recommended as a

primary solvent.[3][4]

Note: The solubility of a compound can vary depending on purity, temperature, and solvent

grade. A small-scale solubility test is recommended before preparing a large volume of stock

solution.[4]

Table 2: In Vitro Activity (IC₅₀)

Cell Line Target IC₅₀

H1975 L858R/T790M mutant EGFR 4 nM

HCC827 delE746-A750 mutant EGFR 28 nM

Kinase Assay EGFR Kinase 21 nM

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:
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EGFR-IN-145 powder

Anhydrous, high-purity DMSO[3]

Sterile microcentrifuge tubes or amber glass vials[4]

Calibrated analytical balance[4]

Pipettes and sterile, filtered pipette tips[4]

Vortex mixer[4]

Optional: Sonicator[4]

Procedure:

Allow the vial of EGFR-IN-145 powder to equilibrate to room temperature before opening.[2]

Gently tap the vial to ensure all the powder is at the bottom.[4]

Weigh the desired amount of EGFR-IN-145. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.51 mg of the compound.[4]

Add the calculated volume of anhydrous DMSO to the vial containing the powder.[4]

Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.[4] If

necessary, sonicate for a few minutes to aid dissolution.[2][4]

Visually inspect the solution to confirm there are no visible particulates.[2][4]

Aliquot the stock solution into single-use vials and store at -20°C or -80°C.[3]

Protocol 2: Preparation of a 10 µM Working Solution for Cell Culture

Procedure:

Thaw a single aliquot of the 10 mM EGFR-IN-145 stock solution at room temperature.[4]
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Perform a 1:1000 dilution of the stock solution into your cell culture medium. For example,

add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.[4]

Mix thoroughly by gentle vortexing or by pipetting up and down.[4] This will result in a 10 µM

working solution with a final DMSO concentration of 0.1%.[4]

Use the prepared working solution immediately. Do not store diluted aqueous solutions of the

inhibitor.[4]

Protocol 3: General Workflow for a Cell-Based EGFR Inhibition Assay

This protocol provides a general workflow for assessing the inhibitory activity of EGFR-IN-145
on EGFR phosphorylation via Western blot.

Materials:

Cancer cell line with high EGFR expression (e.g., H1975)[3]

Complete and serum-free cell culture medium[3]

EGFR-IN-145 stock solution (in DMSO)[3]

Recombinant human EGF[3]

Phosphate-buffered saline (PBS)[3]

RIPA lysis buffer[1]

Primary antibodies (p-EGFR, total EGFR) and HRP-conjugated secondary antibody[1]

ECL chemiluminescent substrate[1]

Procedure:

Cell Seeding: Seed cells in 6-well plates and grow to 70-80% confluency.[7]

Serum Starvation: Serum-starve the cells for 16-24 hours in serum-free medium to reduce

basal EGFR phosphorylation.[1]
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Inhibitor Treatment: Pre-treat the cells with various concentrations of EGFR-IN-145 (e.g., 10

nM, 100 nM, 1 µM) or a vehicle control (DMSO) for 2 hours.[1]

EGF Stimulation: Stimulate the cells with 100 ng/mL of EGF for 15 minutes at 37°C.[1]

Cell Lysis: Wash cells with ice-cold PBS and lyse them in ice-cold RIPA buffer.[1]

Protein Quantification: Determine the protein concentration of the cell lysates.[1]

Western Blotting: Perform SDS-PAGE and Western blotting to detect the levels of

phosphorylated EGFR and total EGFR.[1]
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Caption: EGFR signaling pathway and inhibition by EGFR-IN-145.
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Caption: Workflow for preparing EGFR-IN-145 solutions.
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Caption: Troubleshooting workflow for insolubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. medchemexpress.com [medchemexpress.com]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

To cite this document: BenchChem. [How to dissolve EGFR-IN-145 for cell culture].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10805567#how-to-dissolve-egfr-in-145-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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